1-Oxa-3,8-diazaspiro(4.5)decan-2-one, 8-(4,4-bis(4-fluorophenyl)butyl)-3-methyl-4-methylene-

• CAS No.: 134069-69-5
• Molecular Formula: C25H28F2N2O2
• Molecular Weight: 426.5 g/mol
• IUPAC Name: 8-[4,4-bis(4-fluorophenyl)butyl]-3-methyl-4-methylidene-1-oxa-3,8-diazaspiro[4.5]decan-2-one
• InChI: InChI=1S/C25H28F2N2O2/c1-18-25(31-24(30)28(18)2)13-16-29(17-14-25)15-3-4-23(19-5-9-21(26)10-6-19)20-7-11-22(27)12-8-20/h5-12,23H,1,3-4,13-17H2,2H3
• InChI Key: MCAALVOMMYVHDQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C)C2(CCN(CC2)CCCC(C3=CC=C(C=C3)F)C4=CC=C(C=C4)F)OC1=O

Description

1-Oxa-3,8-diazaspiro(4.5)decan-2-one, 8-(4,4-bis(4-fluorophenyl)butyl)-3-methyl-4-methylene- is a complex organic compound with a unique spirocyclic structure. This compound is known for its potential pharmacological properties, particularly in the field of medicinal chemistry. It has been studied for its inhibitory effects on neural calcium uptake and its protective action against brain edema and memory deficits .

Preparation Methods

The synthesis of 1-Oxa-3,8-diazaspiro(4.5)decan-2-one, 8-(4,4-bis(4-fluorophenyl)butyl)-3-methyl-4-methylene- involves several steps. One common synthetic route includes the reaction of 8-[2-(4-fluorophenyl)ethyl]-4-methylene-1,3-dioxa-8-azaspiro[4.5]decan-2-one with n-butylamine . The reaction is typically carried out in an organic solvent such as xylene under reflux conditions. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

1-Oxa-3,8-diazaspiro(4.5)decan-2-one, 8-(4,4-bis(4-fluorophenyl)butyl)-3-methyl-4-methylene- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the spirocyclic nitrogen atoms, using reagents like alkyl halides. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1-Oxa-3,8-diazaspiro(4

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: The compound has shown potential in modulating neural calcium uptake, which is crucial for various cellular processes.

Medicine: It has been investigated for its neuroprotective properties, particularly in preventing brain edema and memory deficits.

Industry: The compound’s unique structure makes it a candidate for developing new materials with specific properties.

Mechanism of Action

The mechanism of action of 1-Oxa-3,8-diazaspiro(4.5)decan-2-one, 8-(4,4-bis(4-fluorophenyl)butyl)-3-methyl-4-methylene- involves its interaction with neural calcium channels. By inhibiting calcium uptake, the compound can prevent excessive calcium influx, which is associated with neural damage and memory deficits. The molecular targets include calcium channels and associated signaling pathways .

Comparison with Similar Compounds

Similar compounds to 1-Oxa-3,8-diazaspiro(4.5)decan-2-one, 8-(4,4-bis(4-fluorophenyl)butyl)-3-methyl-4-methylene- include:

2-Azaspiro(4.4)nonane-1,3-dione derivatives: These compounds also exhibit neuroprotective properties and have been studied for their anticonvulsant activities.

1,4-Diazaspiro(5.5)undecane-3,5-diones: These compounds share a similar spirocyclic structure and have been investigated for their potential in treating neurological disorders. The uniqueness of 1-Oxa-3,8-diazaspiro(4.5)decan-2-one, 8-(4,4-bis(4-fluorophenyl)butyl)-3-methyl-4-methylene- lies in its specific substitution pattern and its potent inhibitory effect on neural calcium uptake.